3,5-Dimethyl-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]benzoic acid

• IUPAC Name: 3,5-dimethyl-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]benzoic acid
• InChI: InChI=1S/C15H21NO4/c1-9-6-11(13(17)18)7-10(2)12(9)8-16-14(19)20-15(3,4)5/h6-7H,8H2,1-5H3,(H,16,19)(H,17,18)
• InChI Key: ZZKDEKSLLKIKSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1CNC(=O)OC(C)(C)C)C)C(=O)O
• Molecular Formula: C15H21NO4
• Molecular Weight: 279.33 g/mol
• CAS RN: 2253630-30-5

Description

3,5-Dimethyl-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]benzoic acid, also known as DIBAL-H, is a reducing agent commonly used in organic synthesis. It is a white, crystalline powder that is soluble in most organic solvents. DIBAL-H is a powerful reducing agent that is commonly used to reduce esters, nitriles, and amides to aldehydes or primary amines.

Scientific Research Applications

Synthesis and Chemical Properties

• The potassium salt of related compounds, like 3-methoxy and 3,5-dimethoxy benzoic acids, can undergo selective deprotonation, which has been utilized in the synthesis of compounds like 3,5-dimethoxy-4-methyl benzoic acid (Sinha, Mandal, & Chandrasekaran, 2000).
• Novel benzoic acid derivatives have been synthesized from plants like Piper aduncum, showing antimicrobial and molluscicidal activity (Orjala et al., 1993).
• A method for synthesizing 5,6-dihydro-4H-pyrrolo〔1,2-a〕〔1,4〕benzodiazepines involves reactions with related benzoic acids (Schindler et al., 2008).

Antimicrobial and Antiproliferative Applications

• Derivatives of related benzoic acids have been studied for their anti-proliferative and antimicrobial activities, showing effectiveness against bacterial and fungal cells, as well as anti-tumor potential (Zarafu, 2020).

Chemical Analysis and Detection

• Dimethyl derivatives of certain herbicides, related to benzoic acids, have been synthesized for efficient gas chromatographic methods in trace level analysis of herbicides (Anisuzzaman et al., 2000).

Material Science and Polymer Applications

• Synthesis of hyperbranched polybenzimidazoles based on AB2 monomers, including benzoic acid derivatives, has applications in material science, showing good solubility and excellent thermal properties (Li et al., 2006).

Chemical Synthesis and Characterization

• Novel derivatives of 3,5-dinitro-4-methoxyamino-benzoic acid exhibit reversible acid-base behavior and show potential for the development of free radicals, highlighting their chemical properties and synthesis process (Bem et al., 2018).